Cas no 1311390-89-2 (Tert-butyl 4-amino-2-azabicyclo[2.2.2]octane-2-carboxylate)

Tert-butyl 4-amino-2-azabicyclo[2.2.2]octane-2-carboxylate is a bicyclic amine derivative featuring a rigid [2.2.2] octane scaffold, which imparts structural stability and steric constraints useful in medicinal chemistry and asymmetric synthesis. The tert-butyloxycarbonyl (Boc) protecting group enhances its handling and storage stability while allowing selective deprotection under mild acidic conditions. The amino functionality at the 4-position provides a reactive site for further derivatization, making it a versatile intermediate in the synthesis of pharmaceuticals, ligands, and catalysts. Its constrained geometry is particularly valuable for designing conformationally restricted bioactive compounds. The compound is typically supplied as a high-purity solid, ensuring reproducibility in research and industrial applications.

Tert-butyl 4-amino-2-azabicyclo[2.2.2]octane-2-carboxylate structure

1311390-89-2 structure

Product Name:Tert-butyl 4-amino-2-azabicyclo[2.2.2]octane-2-carboxylate

CAS No:1311390-89-2

MF:C₁₂H₂₂N₂O₂

MW:226.315283298492

MDL:MFCD31620790

CID:4583108

PubChem ID:67235742

Update Time:2025-11-05

Tert-butyl 4-amino-2-azabicyclo[2.2.2]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 4-amino-2-azabicyclo[2.2.2]octane-2-carboxylate
- 2-Boc-4-amino-2-azabicyclo[2.2.2]octane
- t-Butyl 4-amino-2-azabicyclo[2.2.2]octane-2-carboxylate
- DB-145433
- SY324200
- tert-butyl4-amino-2-azabicyclo[2.2.2]octane-2-carboxylate
- SCHEMBL1980099
- MFCD31620790
- EN300-6492028
- 1311390-89-2
- CS-0048233
- BS-43030
- 4-Amino-2-Boc-2-azabicyclo[2.2.2]octane
- P18895
- Tert-butyl 4-amino-2-azabicyclo[2.2.2]octane-2-carboxylate
- MDL： MFCD31620790
- Inchi： 1S/C12H22N2O2/c1-11(2,3)16-10(15)14-8-12(13)6-4-9(14)5-7-12/h9H,4-8,13H2,1-3H3
- InChI Key： LLZODIZNEBXFNN-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1CC2(CCC1CC2)N)=O

Computed Properties

Exact Mass: 226.168127949 g/mol
Monoisotopic Mass: 226.168127949 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 288
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 55.6
Molecular Weight: 226.32

Tert-butyl 4-amino-2-azabicyclo[2.2.2]octane-2-carboxylate Pricemore >>

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Chemenu	CM389789-500mg	tert-butyl 4-amino-2-azabicyclo[2.2.2]octane-2-carboxylate	1311390-89-2	95%+	500mg	$1164	2024-08-02
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Chemenu	CM389789-25g	tert-butyl 4-amino-2-azabicyclo[2.2.2]octane-2-carboxylate	1311390-89-2	95%+	25g	$14332	2022-06-13
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abcr	AB535761-100 mg	t-Butyl 4-amino-2-azabicyclo[2.2.2]octane-2-carboxylate; .	1311390-89-2		100MG	€537.70	2023-04-14
abcr	AB535761-250 mg	t-Butyl 4-amino-2-azabicyclo[2.2.2]octane-2-carboxylate; .	1311390-89-2		250MG	€1,032.40	2023-04-14